Cas no 494773-35-2 (tert-Butyl 4-(2-bromophenyl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(2-bromophenyl)piperazine-1-carboxylate
• CAS No: 494773-35-2
• MF: C₁₅H₂₁BrN₂O₂
• MW: 341.243443250656
• MDL: MFCD08064040
• CID: 932409
• PubChem ID: 16414221
• Update Time: 2025-06-14

tert-Butyl 4-(2-bromophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2-bromophenyl)piperazine-1-carboxylate
• 4-(2-BROMO-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 4-(2-Bromophenyl)piperazine-1-carboxylic Acid Tert-butyl Ester
• 1-(2-Bromophenyl)-4-(tert-butyloxycarbonyl)piperazine
• AKOS015897826
• DA-05505
• AMY32322
• 494773-35-2
• 4-(2-Bromophenyl)-piperazine-1-carboxylic acid, t-butyl ester
• DTXSID20585965
• AB43504
• 1-BOC-4-(2-Bromophenyl)piperazine
• N1-BOC-4-(2-Bromophenyl)piperazine
• 4-(2-Bromophenyl)piperazine, N1-BOC protected
• QEKMJBDSLYRIKY-UHFFFAOYSA-N
• PS-7008
• MFCD08064040
• SY064906
• A871800
• AC-29061
• EN300-7361192
• SCHEMBL1928396
• 4-(2-Bromophenyl)piperazine-1-carboxylic acid tert butyl ester

• MDL： MFCD08064040
• Inchi： 1S/C15H21BrN2O2/c1-15(2,3)20-14(19)18-10-8-17(9-11-18)13-7-5-4-6-12(13)16/h4-7H,8-11H2,1-3H3
• InChI Key： QEKMJBDSLYRIKY-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 340.07900
• Monoisotopic Mass: 340.07864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.332
• PSA: 32.78000
• LogP: 3.50910

tert-Butyl 4-(2-bromophenyl)piperazine-1-carboxylate Security Information

• Safety Instruction： 24/25
• Hazardous Material Identification：

Additional information on tert-Butyl 4-(2-bromophenyl)piperazine-1-carboxylate

Comprehensive Overview of tert-Butyl 4-(2-bromophenyl)piperazine-1-carboxylate (CAS No. 494773-35-2)

tert-Butyl 4-(2-bromophenyl)piperazine-1-carboxylate (CAS No. 494773-35-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its molecular structure features a piperazine core substituted with a 2-bromophenyl group and protected by a tert-butyl carboxylate moiety. This unique combination of functional groups makes it a valuable intermediate in the development of bioactive molecules, particularly in the fields of central nervous system (CNS) drug discovery and receptor modulation.

The compound's CAS registry number (494773-35-2) serves as a critical identifier for researchers seeking high-purity reference materials. Recent trends in scientific literature highlight growing interest in piperazine derivatives due to their versatility in medicinal chemistry. Common search queries such as "tert-Butyl 4-(2-bromophenyl)piperazine-1-carboxylate synthesis" and "494773-35-2 applications" reflect the compound's relevance in contemporary research. Analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound.

From a synthetic chemistry perspective, the bromine substituent at the 2-position of the phenyl ring offers valuable reactivity for subsequent cross-coupling reactions, particularly in palladium-catalyzed transformations. This characteristic aligns with current industry demands for building blocks that enable efficient structure-activity relationship (SAR) studies. The Boc-protected piperazine moiety further enhances the compound's stability during multi-step synthetic sequences, addressing common challenges in heterocyclic chemistry.

Quality control parameters for tert-Butyl 4-(2-bromophenyl)piperazine-1-carboxylate typically include specifications for purity (>98%), residual solvent content, and heavy metal limits, meeting the stringent requirements of GLP laboratories. Storage recommendations generally advise protection from moisture at temperatures between 2-8°C to maintain optimal stability. These protocols respond to frequently searched topics like "494773-35-2 storage conditions" and "tert-Butyl piperazine derivatives handling".

In pharmacological contexts, derivatives of this compound have shown potential in neurotransmitter receptor targeting, particularly for serotonergic and dopaminergic systems. While the parent compound itself isn't biologically active, its structural features make it a privileged scaffold in lead optimization programs. This explains the recurring search terms "piperazine carboxylate CNS activity" and "bromophenyl piperazine SAR" in academic databases.

The commercial availability of CAS 494773-35-2 through major chemical suppliers has facilitated its adoption across global research institutions. Current market analysis indicates steady demand for this intermediate, driven by ongoing investigations into GPCR-targeted therapeutics and allosteric modulators. Proper documentation including COA (Certificate of Analysis) and MSDS accompanies commercial samples, addressing regulatory compliance needs in international markets.

Environmental and safety considerations for handling tert-Butyl 4-(2-bromophenyl)piperazine-1-carboxylate follow standard laboratory protocols for organic intermediates. While not classified as hazardous under current regulations, prudent practices recommend using appropriate PPE and working in well-ventilated areas. These precautions align with industry best practices and respond to common queries about "piperazine derivative safety profiles".

Future research directions may explore the compound's utility in combinatorial chemistry and parallel synthesis platforms, particularly for generating diverse molecular libraries. The growing emphasis on fragment-based drug discovery further underscores the potential applications of this brominated piperazine building block. Such developments correspond with increasing searches for "diverse heterocyclic scaffolds" and "drug-like fragment synthesis" in scientific literature.

In summary, tert-Butyl 4-(2-bromophenyl)piperazine-1-carboxylate (CAS No. 494773-35-2) represents a strategically important intermediate at the intersection of medicinal chemistry and pharmaceutical development. Its structural features and synthetic versatility continue to make it relevant in addressing contemporary challenges in small molecule therapeutics research, while its well-documented properties support reproducible scientific investigations across multiple disciplines.